methyl 7-((1R,2R,3R,5S)-5-acetoxy-2-((E)-4,4-difluoro-3-oxooct-1-en-1-yl)-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopentyl)heptanoate
Cat. No. B1514098
M. Wt: 530.6 g/mol
InChI Key: MDZMFDYLAZZDMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:19]([CH3:20])(=[O:21])[O:22][CH:23]1[CH2:24][CH:25]([O:40][CH:41]2[O:42][CH2:43][CH2:44][CH2:45][CH2:46]2)[CH:26]([CH:38]=[O:39])[CH:27]1[CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][C:34](=[O:35])[O:36][CH3:37].[CH3:48][O:49][C:50]([CH3:51])([CH3:52])[CH3:53].[F:1][C:2]([C:3]([CH2:4][P:5](=[O:6])([O:7][CH3:8])[O:9][CH3:10])=[O:11])([CH2:12][CH2:13][CH2:14][CH3:15])[F:16].[K+:18].[OH-:17].[OH2:47]>>[F:1][C:2]([C:3]([CH:4]=[CH:38][CH:26]1[CH:25]([O:40][CH:41]2[O:42][CH2:43][CH2:44][CH2:45][CH2:46]2)[CH2:24][CH:23]([O:22][C:19]([CH3:20])=[O:21])[CH:27]1[CH2:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][C:34](=[O:35])[O:36][CH3:37])=[O:11])([CH2:12][CH2:13][CH2:14][CH3:15])[F:16]
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Inputs
Step One
|
Name
|
COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(C)(C)C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCC(F)(F)C(=O)CP(=O)(OC)OC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCC(F)(F)C(=O)C=CC1C(OC2CCCCO2)CC(OC(C)=O)C1CCCCCCC(=O)OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
